Cas no 2229496-20-0 (2-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propanenitrile)

• Product Name: 2-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propanenitrile
• CAS No: 2229496-20-0
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• CID: 6341565
• PubChem ID: 165972642
• Update Time: 2025-05-26

2-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propanenitrile
• EN300-1761120
• 2229496-20-0
• 2-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanenitrile

• Inchi： 1S/C11H11N3/c1-8(6-12)10-7-14(2)11-9(10)4-3-5-13-11/h3-5,7-8H,1-2H3
• InChI Key： NJCFGMNUVXTLGH-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(C#N)C)C2=CC=CN=C12

Computed Properties

• Exact Mass: 185.095297364g/mol
• Monoisotopic Mass: 185.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.6Ų

Additional information on 2-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propanenitrile

Comprehensive Overview of 2-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanenitrile (CAS No. 2229496-20-0)

In the rapidly evolving field of pharmaceutical and agrochemical research, 2-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanenitrile (CAS No. 2229496-20-0) has emerged as a compound of significant interest. This nitrile derivative, characterized by its unique pyrrolopyridine core, is gaining attention for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioactivity or tailor properties for specific industrial uses.

The compound's 1-methyl-1H-pyrrolo[2,3-b]pyridine scaffold is a privileged structure in medicinal chemistry, often associated with kinase inhibition and central nervous system (CNS) targeting. Recent studies highlight its relevance in addressing neurodegenerative diseases and cancer therapeutics – two of the most searched health topics in 2024. Its propanenitrile side chain further contributes to metabolic stability, a critical factor in optimizing pharmacokinetic profiles for clinical candidates.

From a synthetic chemistry perspective, CAS 2229496-20-0 presents fascinating challenges and opportunities. The pyrrolo[2,3-b]pyridine system requires sophisticated multi-step synthesis, making it a subject of numerous patent applications and academic publications. Cutting-edge techniques like flow chemistry and photocatalysis (both trending keywords in AI-powered literature searches) are being explored to improve its production efficiency.

Environmental considerations are increasingly shaping compound development, and 2-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanenitrile aligns with green chemistry principles. Its molecular architecture suggests potential for biodegradability – a hot topic in sustainable pharma forums. Computational models predict moderate eco-toxicity profiles, though empirical data remains limited, representing an area where researchers are actively contributing new findings.

The compound's physicochemical properties warrant special attention. With calculated logP values suggesting moderate lipophilicity, it demonstrates favorable membrane permeability – a key parameter in drug-likeness assessments (a frequently searched term among medicinal chemists). Its hydrogen bond acceptors/donors count complies with Lipinski's rule of five, making it particularly interesting for small molecule drug development.

In material science applications, the π-conjugated system of the pyrrolopyridine core offers intriguing possibilities for organic electronics. Preliminary studies suggest potential utility in OLED materials and molecular sensors, though these applications remain underexplored compared to its pharmaceutical potential. The nitrile group provides an excellent handle for further functionalization through click chemistry approaches.

Analytical characterization of CAS 2229496-20-0 typically involves advanced techniques like LC-MS (liquid chromatography-mass spectrometry) and NMR spectroscopy. Recent method developments employing hyphenated techniques have improved detection sensitivity, crucial for studying its metabolic pathways – another area receiving growing research attention according to scientific search engine analytics.

Regulatory aspects surrounding this compound reflect current industry trends. While not classified as hazardous under major chemical inventories, proper laboratory safety protocols must be observed during handling. The scientific community continues to debate appropriate REACH compliance strategies for such novel structures, especially considering their potential metabolite formation in biological systems.

Future research directions for 2-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanenitrile likely include structure-activity relationship (SAR) studies to optimize its therapeutic potential. The compound's scaffold hopping possibilities (a technique gaining popularity in drug discovery circles) could yield novel analogs with improved target selectivity. Additionally, its application in proteolysis targeting chimeras (PROTACs) – a breakthrough technology frequently searched in academic databases – represents an exciting frontier.

Commercial availability of CAS 2229496-20-0 remains limited to specialized chemical suppliers, reflecting both its novelty and synthetic complexity. Current pricing models suggest it falls within the premium research chemical category, primarily used by pharmaceutical companies and academic institutions engaged in hit-to-lead optimization programs. The development of more cost-effective synthetic routes could significantly expand its accessibility.

From an intellectual property perspective, the compound's structural features appear in several patent families, particularly those related to kinase inhibitors and CNS modulators. Freedom-to-operate analyses remain crucial for organizations considering its development, with particular attention to composition-of-matter claims in key jurisdictions. This legal dimension adds another layer of complexity to its research utilization.

In conclusion, 2-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanenitrile represents a compelling case study in modern heterocyclic chemistry. Its dual relevance to life sciences and advanced materials, combined with the synthetic challenges it presents, ensures its continued prominence in scientific literature. As research methodologies advance and therapeutic needs evolve, this compound will likely remain at the forefront of interdisciplinary innovation.